Cas no 1805581-96-7 (2-Bromo-5-chloro-3-fluorobenzodifluoride)

• Product Name: 2-Bromo-5-chloro-3-fluorobenzodifluoride
• CAS No: 1805581-96-7
• MF: C₇H₃BrClF₃
• MW: 259.450930833817
• CID: 5916011
• PubChem ID: 119000524
• Update Time: 2025-06-08

2-Bromo-5-chloro-3-fluorobenzodifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-3-fluorobenzodifluoride
• Benzene, 2-bromo-5-chloro-1-(difluoromethyl)-3-fluoro-
• 1805581-96-7
• EN300-6511614
• 2-Bromo-5-chloro-1-(difluoromethyl)-3-fluorobenzene

• Inchi： 1S/C7H3BrClF3/c8-6-4(7(11)12)1-3(9)2-5(6)10/h1-2,7H
• InChI Key： HDWGICHMEUBNIV-UHFFFAOYSA-N
• SMILES： C1(C(F)F)=CC(Cl)=CC(F)=C1Br

Computed Properties

• Exact Mass: 257.90587g/mol
• Monoisotopic Mass: 257.90587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.732±0.06 g/cm3(Predicted)
• Boiling Point: 213.6±35.0 °C(Predicted)

Additional information on 2-Bromo-5-chloro-3-fluorobenzodifluoride

Introduction to 2-Bromo-5-chloro-3-fluorobenzodifluoride (CAS No. 1805581-96-7)

2-Bromo-5-chloro-3-fluorobenzodifluoride (CAS No. 1805581-96-7) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique bromine, chlorine, and fluorine substituents, offers a versatile platform for the development of novel pharmaceuticals and advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 2-Bromo-5-chloro-3-fluorobenzodifluoride.

The molecular structure of 2-Bromo-5-chloro-3-fluorobenzodifluoride is composed of a benzene ring with a difluoro substituent at the 1-position, a bromine atom at the 2-position, a chlorine atom at the 5-position, and a fluorine atom at the 3-position. This arrangement imparts specific electronic and steric properties that make it an attractive candidate for various chemical reactions and biological studies. The presence of multiple halogen substituents allows for a wide range of reactivity and functionalization possibilities.

In terms of synthesis, 2-Bromo-5-chloro-3-fluorobenzodifluoride can be prepared through several well-established methods. One common approach involves the sequential halogenation of a substituted benzene derivative. For instance, starting from 3-fluoroanisole, the compound can be brominated using N-bromosuccinimide (NBS) followed by chlorination with chlorine gas or N-chlorosuccinimide (NCS). The final difluoro substitution can be achieved through electrophilic fluorination using diethylaminosulfur trifluoride (DAST) or bis(2-methoxyethyl)aminosulfur trifluoride (Deoxofluor). These synthetic routes have been optimized to achieve high yields and purity levels, making 2-Bromo-5-chloro-3-fluorobenzodifluoride readily accessible for further research and development.

The unique combination of halogen substituents in 2-Bromo-5-chloro-3-fluorobenzodifluoride makes it an excellent starting material for the synthesis of more complex molecules. In medicinal chemistry, this compound can serve as a building block for the development of new drugs targeting various diseases. For example, recent studies have explored its potential in the design of antiviral agents and anticancer drugs. The halogenated structure allows for fine-tuning of pharmacological properties such as solubility, metabolic stability, and target binding affinity.

In addition to its applications in drug discovery, 2-Bromo-5-chloro-3-fluorobenzodifluoride has also found utility in materials science. The presence of multiple fluorine atoms imparts unique physical properties to materials derived from this compound. For instance, fluorinated polymers derived from 2-Bromo-5-chloro-3-fluorobenzodifluoride exhibit enhanced thermal stability, chemical resistance, and low surface energy. These properties make them suitable for applications in coatings, adhesives, and electronic devices.

The electronic properties of 2-Bromo-5-chloro-3-fluorobenzodifluoride have also been studied extensively. The combination of bromine, chlorine, and fluorine substituents results in a highly polarizable molecule with unique electronic characteristics. These properties have been leveraged in the development of organic electronics and optoelectronic devices. For example, derivatives of 2-Bromo-5-chloro-3-fluorobenzodifluoride have been used as electron transport materials in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs), contributing to improved device performance.

In conclusion, 2-Bromo-5-chloro-3-fluorobenzodifluoride (CAS No. 1805581-96-7) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure provides a foundation for the development of novel pharmaceuticals and advanced materials with enhanced properties. Ongoing research continues to uncover new applications and optimize synthetic methods for this intriguing compound.